Cas no 1261600-43-4 (3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde)

• Product Name: 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde
• CAS No: 1261600-43-4
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4799586
• Update Time: 2025-05-20

3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde
• 3-fluoro-6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde

• Inchi： 1S/C13H7F4NO/c14-10-4-5-11(18-12(10)7-19)8-2-1-3-9(6-8)13(15,16)17/h1-7H
• InChI Key： OWODKKVQRWLKGV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=CC(=C(C=O)N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde

3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde (CAS No. 1261600-43-4): A Versatile Building Block in Modern Organic Synthesis

The compound 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde (CAS No. 1261600-43-4) is a highly specialized picolinaldehyde derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique molecular structure, featuring a fluoro-substituted picolinaldehyde core and a trifluoromethylphenyl moiety, makes it a valuable intermediate for the synthesis of complex molecules. This article delves into its properties, applications, and relevance in contemporary scientific advancements.

One of the key reasons for the growing interest in 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde is its role as a building block in the development of bioactive compounds. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and ligands for therapeutic targets. The presence of both fluorine and trifluoromethyl groups enhances its metabolic stability and binding affinity, making it a preferred choice in drug discovery programs.

In recent years, the demand for fluorinated compounds has surged due to their applications in agrochemicals, materials science, and medicinal chemistry. The 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde aligns perfectly with this trend, as its structural features contribute to improved lipophilicity and bioavailability. This compound is often utilized in cross-coupling reactions and catalyzed transformations, enabling the efficient construction of diverse molecular architectures.

Another area where 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde shines is in the development of advanced materials. Its incorporation into polymeric frameworks and coordination complexes has been explored for applications in optoelectronics and sensors. The electron-withdrawing nature of the trifluoromethyl group, combined with the aldehyde functionality, allows for precise tuning of electronic properties, which is critical in designing next-generation materials.

From an industrial perspective, the synthesis and scalability of 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde have been optimized to meet the demands of large-scale production. Manufacturers are focusing on green chemistry principles to minimize environmental impact, addressing the growing consumer and regulatory emphasis on sustainable practices. This compound’s compatibility with flow chemistry and continuous processing further enhances its appeal in industrial settings.

For researchers and chemists seeking reliable sources of high-purity 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. The compound’s stability under various conditions and its compatibility with common organic solvents make it a practical choice for laboratory use. Additionally, its well-documented spectroscopic data (e.g., NMR, IR, and MS) facilitates easy characterization and integration into synthetic workflows.

In conclusion, 3-Fluoro-6-(3-(trifluoromethyl)phenyl)picolinaldehyde (CAS No. 1261600-43-4) stands out as a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural attributes, combined with its versatility in organic synthesis and material science, position it as a cornerstone in modern chemical research. As the scientific community continues to explore innovative applications, this compound is poised to play a pivotal role in shaping future advancements.